![molecular formula C14H17N3OS B1519306 N-butyl-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide CAS No. 1146290-03-0](/img/structure/B1519306.png)
N-butyl-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide
Overview
Description
N-butyl-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide, also known as N-butyl-3-sulfanylidene imidazol-1-yl benzamide (NBISB), is an organic compound with a unique structure. It has a wide range of applications in the field of organic chemistry and is used as a starting material in the synthesis of various organic compounds. NBISB is a valuable intermediate in the synthesis of pharmaceuticals and other compounds of interest.
Scientific Research Applications
Synthesis and Electrophysiological Activity
Research has identified a class of N-substituted imidazolylbenzamides, related to the structure , for their potent cardiac electrophysiological activity. These compounds, including some with imidazol-1-yl moieties, have been evaluated for their ability to act as selective class III agents, indicating potential applications in treating cardiac arrhythmias. This suggests that related structures might hold promise in developing new therapeutic agents for cardiovascular diseases (Morgan et al., 1990).
Antimicrobial and Antiulcer Agents
Another study synthesized imidazo[1,2-a]pyridines substituted at the 3-position, aiming to explore their potential as antisecretory and cytoprotective antiulcer agents. While these compounds did not show significant antisecretory activity, some demonstrated good cytoprotective properties, suggesting a potential area of application for related compounds in managing ulcerative conditions (Starrett et al., 1989).
Green Chemistry Synthesis
A green chemistry approach led to the synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides by reacting substituted benzohydrazides with a specific diacetic acid in water. This process underscores the environmental benefits and efficiency of synthesizing complex molecules related to the compound , highlighting the potential for sustainable chemical synthesis methodologies (Horishny & Matiychuk, 2020).
Antioxidant and Antibacterial Properties
The antioxidant and antibacterial activities of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives have been investigated, revealing that compounds with sulfanylidene moieties can exhibit significant biological activities. These findings suggest the potential of similar compounds in developing new antioxidant and antibacterial agents (Karanth et al., 2019).
Properties
IUPAC Name |
N-butyl-3-(2-sulfanylidene-1H-imidazol-3-yl)benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS/c1-2-3-7-15-13(18)11-5-4-6-12(10-11)17-9-8-16-14(17)19/h4-6,8-10H,2-3,7H2,1H3,(H,15,18)(H,16,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXRMBHKFVIBDRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC(=CC=C1)N2C=CNC2=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.